Cas no 1400797-55-8 (1-(methylsulfonyl)-1,7-Diazaspiro[4.4]nonane)

1-(methylsulfonyl)-1,7-Diazaspiro[4.4]nonane structure
1400797-55-8 structure
Product Name:1-(methylsulfonyl)-1,7-Diazaspiro[4.4]nonane
CAS No:1400797-55-8
MF:C8H16N2O2S
MW:204.289840698242
CID:2111446
Update Time:2023-11-19

1-(methylsulfonyl)-1,7-Diazaspiro[4.4]nonane Chemical and Physical Properties

Names and Identifiers

    • 1-(methylsulfonyl)-1,7-Diazaspiro[4.4]nonane
    • CID 121229372
    • WX100009_Y11
    • 1,7-Diazaspiro[4.4]nonane, 1-(methylsulfonyl)-
    • Inchi: 1S/C8H16N2O2S/c1-13(11,12)10-6-2-3-8(10)4-5-9-7-8/h9H,2-7H2,1H3
    • InChI Key: LLGZOTAWGFNEQO-UHFFFAOYSA-N
    • SMILES: S(C)(N1CCCC21CNCC2)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 296
  • Topological Polar Surface Area: 57.8

Experimental Properties

  • Density: 1.29±0.1 g/cm3(Predicted)
  • Boiling Point: 340.8±44.0 °C(Predicted)
  • pka: 9.98±0.20(Predicted)
Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.